Cas no 2680813-54-9 (benzyl N-(2-fluoropyrimidin-4-yl)carbamate)

• Product Name: benzyl N-(2-fluoropyrimidin-4-yl)carbamate
• CAS No: 2680813-54-9
• MF: C₁₂H₁₀FN₃O₂
• MW: 247.225105762482
• MDL: MFCD33507317
• CID: 5653053
• PubChem ID: 165920262
• Update Time: 2025-10-31

benzyl N-(2-fluoropyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28278029
• benzyl N-(2-fluoropyrimidin-4-yl)carbamate
• 2680813-54-9

• MDL： MFCD33507317
• Inchi： 1S/C12H10FN3O2/c13-11-14-7-6-10(15-11)16-12(17)18-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15,16,17)
• InChI Key： QTVCXCKUOZLXNY-UHFFFAOYSA-N
• SMILES： FC1=NC=CC(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.07570473g/mol
• Monoisotopic Mass: 247.07570473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.1Ų

Additional information on benzyl N-(2-fluoropyrimidin-4-yl)carbamate

Introduction to Benzyl N-(2-fluoropyrimidin-4-yl)carbamate (CAS No: 2680813-54-9)

Benzyl N-(2-fluoropyrimidin-4-yl)carbamate, a compound with the chemical identifier CAS No: 2680813-54-9, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and features a fluoropyrimidine moiety, which makes it particularly interesting for its potential applications in medicinal chemistry and drug development. The structural integrity of this molecule, characterized by its benzyl and fluoropyrimidinyl groups, positions it as a valuable candidate for further exploration in synthetic chemistry and biological activity studies.

The synthesis of Benzyl N-(2-fluoropyrimidin-4-yl)carbamate involves a series of well-defined chemical transformations that highlight the versatility of modern synthetic methodologies. The introduction of the fluorine atom into the pyrimidine ring enhances the electronic properties of the molecule, making it a suitable scaffold for designing molecules with enhanced binding affinity and metabolic stability. This aspect is particularly crucial in the development of novel therapeutic agents where both efficacy and pharmacokinetic properties are equally important.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like Benzyl N-(2-fluoropyrimidin-4-yl)carbamate with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how this compound interacts with biological targets such as enzymes and receptors. These simulations are instrumental in guiding the optimization process, allowing for the design of derivatives with improved pharmacological profiles. The integration of machine learning algorithms further refines this process by identifying patterns in molecular structures that correlate with specific biological activities.

In the realm of drug discovery, Benzyl N-(2-fluoropyrimidin-4-yl)carbamate has garnered attention due to its potential as an intermediate in the synthesis of more complex pharmacophores. The fluoropyrimidine core is a privileged scaffold that has been extensively explored in various therapeutic areas, including oncology and anti-inflammatory treatments. Researchers are particularly interested in how modifications around this core can influence its interaction with disease-causing proteins. This has led to numerous studies investigating analogs of this compound, aiming to uncover new mechanisms of action or enhance existing ones.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence often confers favorable properties such as increased lipophilicity, reduced metabolic degradation, and improved binding affinity. In Benzyl N-(2-fluoropyrimidin-4-yl)carbamate, the fluorine atom is strategically positioned on the pyrimidine ring, which allows for optimal interactions with biological targets. This has spurred interest in developing methodologies for introducing fluorine atoms at specific positions within complex molecules, a challenge that continues to drive innovation in synthetic organic chemistry.

Current research trends indicate that Benzyl N-(2-fluoropyrimidin-4-yl)carbamate may find utility in the development of next-generation therapeutics. For instance, studies have suggested its potential application in targeting kinases, a family of enzymes implicated in various diseases including cancer. By designing derivatives that enhance selectivity and potency against specific kinases, researchers hope to develop treatments that are more effective while minimizing side effects. The benzyl group in this compound also offers a handle for further functionalization, enabling chemists to explore diverse structural modifications.

The pharmaceutical industry is increasingly recognizing the importance of collaboration between academia and industry to accelerate drug discovery efforts. Projects involving compounds like Benzyl N-(2-fluoropyrimidin-4-yl)carbamate often benefit from such partnerships, as they combine the expertise of synthetic chemists with the resources and infrastructure available to biotech companies. This synergy has led to rapid advancements in understanding how structural changes influence biological activity, paving the way for more efficient development pipelines.

As our understanding of disease mechanisms evolves, so does our approach to drug design. Modern computational tools allow us to predict how modifications to molecules like Benzyl N-(2-fluoropyrimidin-4-yl)carbamate will affect their interaction with biological targets. This predictive capability is essential for identifying promising candidates early in the discovery process, reducing the time and cost associated with bringing new drugs to market. Furthermore, advances in high-throughput screening technologies enable researchers to test thousands of compounds simultaneously, increasing the likelihood of finding effective treatments.

The future prospects for Benzyl N-(2-fluoropyrimidin-4-yl)carbamate are bright, particularly as new methodologies emerge that allow for more precise control over molecular structure. Techniques such as directed evolution and DNA-encoded libraries are expanding our toolkit for discovering novel bioactive molecules. By integrating these approaches with traditional synthetic methods, researchers can explore an even broader chemical space, increasing the chances of identifying compounds with unique therapeutic profiles.

In conclusion, Benzyl N-(2-fluoropyrimidin-4-yl)carbamate represents a fascinating example of how structural features can influence biological activity. Its combination of a benzyl group and a fluorinated pyrimidine ring makes it a versatile scaffold for drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in pharmaceutical chemistry for years to come.